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Compound of Interest

Compound Name: SKF 83822

Cat. No.: B1682080

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of SKF 83822, a
selective dopamine D1-like receptor agonist, for in vivo and in vitro research applications.

Introduction

SKF 83822 is a high-affinity, selective agonist for the dopamine D1-like receptors (D1 and D5).
[1] It is characterized as an "atypical” agonist because it selectively activates the adenylyl
cyclase (AC) signaling pathway, leading to the production of cyclic AMP (CAMP), without
stimulating the phospholipase C (PLC) pathway or phosphoinositide hydrolysis.[1][2][3] This
property makes it a valuable tool for dissecting the distinct signaling cascades associated with
D1-like receptor activation.

Physicochemical and Pharmacological Properties

SKF 83822 is typically supplied as a hydrobromide salt. It is crucial to use the batch-specific
molecular weight provided on the vial or Certificate of Analysis for precise molarity calculations.
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Property Data Reference
) 424.76 g/mol (for
Molecular Weight ) [1]
hydrobromide salt)
Formulation C20H22CINO2 - HBr [1]
Soluble up to 100 mM in
Solubility DMSO. Soluble upto 10 mMin  [1]

ethanol.

Receptor Binding Affinity (Ki)

D1: 3.2 nM D5: 3.1 nM D2:
186 nM D3: 66 nM D4: 335 nM

[1]

Functional Activity (ECso)

65 nM for stimulating adenylyl

cyclase.

[1]

Storage (Solid Form)

Store at -20°C for long-term
(months to years). Can be
stored at 2-8°C for short-term

(days to weeks).

Storage (Stock Solution)

Store in aliquots at -20°C for
up to 1 month. Store in
aliquots at -80°C for up to 6
months. Protect from light and

moisture.

[2]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions

This protocol describes the preparation of a high-concentration stock solution of SKF 83822,

typically in DMSO.

Materials:

» SKF 83822 hydrobromide powder

¢ Dimethyl sulfoxide (DMSO), anhydrous/hygroscopic
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 Sterile microcentrifuge tubes or vials
e Vortex mixer and/or sonicator
Procedure:

o Determine Required Mass: Calculate the mass of SKF 83822 powder needed to achieve the
desired concentration and volume. For a 10 mM stock solution, you would dissolve 4.25 mg
of SKF 83822 hydrobromide (MW: 424.76) in 1 mL of DMSO.

o Dissolution: Add the calculated volume of DMSO to the vial containing the SKF 83822
powder.

e Mixing: Vortex the solution thoroughly. Gentle warming or brief sonication can aid in
complete dissolution, especially for higher concentrations.[3]

» Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes in sterile tubes. Store the aliquots at -20°C for
short-term use (<1 month) or -80°C for long-term storage (<6 months).[2]

Protocol 2: Preparation of Solutions for In Vivo Injection

This protocol details the dilution of the DMSO stock solution into a physiologically compatible
vehicle for subcutaneous (s.c.) or intraperitoneal (i.p.) injection in animal models.

Important Considerations:

e The final concentration of DMSO in the injection vehicle should be minimized to avoid
irritation and toxicity. A final DMSO concentration of <1% is recommended.[3]

o Prepare the final diluted solution fresh on the day of the experiment.
Materials:
o SKF 83822 stock solution (from Protocol 1)

 Sterile 0.9% physiological saline
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o Sterile tubes for dilution
Procedure:

e Thaw Stock Solution: Remove one aliquot of the SKF 83822 DMSO stock solution from the
freezer and allow it to thaw completely at room temperature.

o Calculate Dilution: Determine the volume of stock solution and sterile saline required to
achieve the final desired injection concentration and volume.

o Example Calculation: To prepare 1 mL of a 0.1 mg/mL injection solution from a 10 mg/mL
DMSO stock:

» Volume of stock needed: (0.1 mg/mL * 1 mL) / 10 mg/mL = 0.01 mL (or 10 pL)
» Volume of saline needed: 1 mL - 0.01 mL = 0.99 mL (or 990 uL)
» The final DMSO concentration in this example would be 1%.

 Dilution: Add the required volume of sterile saline to a new sterile tube. Add the calculated
volume of the SKF 83822 stock solution to the saline.

e Mixing: Vortex the final solution gently to ensure it is homogenous.

o Administration: The solution is now ready for administration. For subcutaneous injection in
rodents, a typical injection volume is 1-5 mL/kg.[4] All substances should be sterile and
warmed to room temperature before injection to minimize discomfort.[4]

Signaling Pathway and Experimental Workflow
SKF 83822 Signaling Pathway

SKF 83822 selectively activates the Gas/olf-coupled D1 receptor, leading to the activation of
adenylyl cyclase and subsequent production of CAMP. This pathway is distinct from other D1-
like agonists that may also engage Gag-coupled signaling.
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Caption: Canonical signaling pathway of SKF 83822 via the D1 receptor.
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Experimental Workflow for In Vivo Studies

The following diagram outlines a typical workflow for an in vivo experiment involving the
preparation and administration of SKF 83822.
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Caption: General workflow for preparing and using SKF 83822 in animal studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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